
ATTO 565 vs. Cy3: A Comparative Guide for
FRET Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B12378661 Get Quote

For researchers, scientists, and drug development professionals engaged in Förster

Resonance Energy Transfer (FRET) based assays, the selection of an appropriate fluorophore

pair is paramount for experimental success. This guide provides an objective comparison of

ATTO 565 and Cy3, two commonly used donor fluorophores, supported by photophysical data

and a detailed experimental protocol for direct comparison.

ATTO 565, a rhodamine-based dye, has emerged as a strong contender to the traditionally

used cyanine dye, Cy3. Key advantages of ATTO 565 include its significantly higher

fluorescence quantum yield and greater photostability, which translate to brighter signals and

longer observation times in FRET experiments.[1] Conversely, the photophysical properties of

Cy3 are known to be highly sensitive to its local environment, which can lead to variability in

experimental results.[1][2] ATTO 565 generally exhibits more stable and predictable

performance, making it a robust alternative for quantitative FRET studies.[1]

Quantitative Photophysical and FRET Properties
The selection of a FRET donor is critically dependent on its photophysical characteristics and

its interaction with a suitable acceptor. The following table summarizes the key quantitative

properties of ATTO 565 and Cy3.
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Property ATTO 565 Cy3

Excitation Maximum (λex) 564 nm[1][3] ~550 - 555 nm[4][5]

Emission Maximum (λem) 590 nm[1][3] ~565 - 572 nm[4][5]

Molar Extinction Coefficient (ε) 120,000 cm⁻¹M⁻¹[1][3] 150,000 cm⁻¹M⁻¹[6]

Fluorescence Quantum Yield

(Φ)
0.90[1][3]

0.04 - 0.4 (highly environment-

dependent)[6]

Fluorescence Lifetime (τ) 4.0 ns[1]
0.1 - 2.5 ns (highly

environment-dependent)[6]

Förster Radius (R₀) with ATTO

647N
6.5 nm[6] 5.1 nm[6]

Förster Radius (R₀) with Cy5 6.0 nm[6] 5.4 nm[6]

Photostability High[1] Moderate to Low[1]

Environmental Sensitivity Low to Moderate[1] High[6]

Visualizing the FRET Process and Experimental
Workflow
To better understand the underlying principles and the experimental approach for comparing

these two fluorophores, the following diagrams have been generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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